Cas no 86604-79-7 (2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium)

• Product Name: 2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium
• CAS No: 86604-79-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00800254
• CID: 1036904
• Update Time: 2025-08-03

2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trimethyl-4-nitropyridine 1-oxide
• 2,3,5-trimethyl-4-nitro-1-oxidopyridin-1-ium
• 2,3,5-TRIMETHYL-4-NITROPYRIDINE-1-OXIDE
• 4-Nitro-2,3,5-trimethylpyridine N-oxide
• 4-NITRO-2,3,5-TRIMETHYLPYRIDINE-N-OXIDE
• 2,3,5-trimethyl-4-nitropyridine-N-oxide
• 4-nitro-2,3,5-trimethylpyridine 1-oxide
• N-oxide of 2,3,5-trimethyl-4-nitropyridine
• 2,3,5-Trimethyl-4-nitropyridine N-oxide
• 2,3,5-trimethyl-4-nitropyridine1-oxide
• 4-nitro-2,3,5-trimethylpyridine, 1-oxide
• YMBLTOGTYNFTRX-UHFFFAOYSA-N
• FCH842280
• 4-Nitro-2,3,5-trimethylpiridine-n-oxide
• 4-nitro-2,3,5-trime
• 2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium

• MDL： MFCD00800254
• Inchi： 1S/C8H10N2O3/c1-5-4-9(11)7(3)6(2)8(5)10(12)13/h4H,1-3H3
• InChI Key： YMBLTOGTYNFTRX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C)[N+]([O-])=CC=1C)=O

Computed Properties

• Exact Mass: 182.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Topological Polar Surface Area: 71.3

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-78 ºC
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 71.28000
• LogP: 2.47170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium

2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium: A Comprehensive Overview

The compound 2,3,5-Trimethyl-4-nitro-1-oxidopyridin-1-ium (CAS No. 86604-79-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridinium ring substituted with methyl groups at positions 2, 3, and 5, and a nitro group at position 4. The presence of the nitro group imparts strong electron-withdrawing properties, while the methyl substituents contribute to the compound's stability and reactivity.

Recent studies have highlighted the potential of 2,3,5-trimethyl-4-nitro-pyridinium compounds in the development of advanced materials for energy storage systems. Researchers have explored the use of this compound as an electrolyte additive in lithium-ion batteries, where it enhances the stability of the solid-electrolyte interphase (SEI) layer. This improvement leads to better cycle life and higher energy density, making it a promising candidate for next-generation battery technologies.

In addition to its role in energy storage, 2,3,5-trimethyl-4-nitro-pyridinium has also been investigated for its potential in catalysis. The compound's ability to act as a Lewis acid has been leveraged in asymmetric catalysis reactions, particularly in the synthesis of chiral pharmaceutical intermediates. This application underscores its versatility and importance in organic synthesis.

The synthesis of 2,3,5-trimethyl-4-nitro-pyridinium typically involves multi-step organic reactions. A common approach includes the nitration of a methyl-substituted pyridine derivative followed by oxidation to form the pyridinium salt. Recent advancements in reaction optimization have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

From an environmental standpoint, 2,3,5-trimethyl-4-nitro-pyridinium exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to other similar compounds that may pose higher risks to ecosystems. Regulatory bodies have recognized its safety profile through rigorous testing protocols.

Looking ahead, ongoing research is focused on expanding the applications of 2,3,5-trimethyl-4-nitro-pyridinium into areas such as sensors and electronic devices. Its unique electronic properties make it a strong candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics.

In conclusion, 2,3,5-trimethyl-4-nitro-pyridinium (CAS No. 86604-79-7) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its continued exploration and development promise to unlock new possibilities in materials science and technology.